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  4. 2-Amino-7,7-dimethyl-4-(3-methyl-2-thienyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
2-Amino-7,7-dimethyl-4-(3-methyl-2-thienyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile 2-Amino-7,7-dimethyl-4-(3-methyl-2-thienyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 303051-93-6
VCID: VC0393482
InChI: InChI=1S/C17H18N2O2S/c1-9-4-5-22-15(9)13-10(8-18)16(19)21-12-7-17(2,3)6-11(20)14(12)13/h4-5,13H,6-7,19H2,1-3H3
SMILES: CC1=C(SC=C1)C2C(=C(OC3=C2C(=O)CC(C3)(C)C)N)C#N
Molecular Formula: C17H18N2O2S
Molecular Weight: 314.4g/mol

2-Amino-7,7-dimethyl-4-(3-methyl-2-thienyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

CAS No.: 303051-93-6

Main Products

VCID: VC0393482

Molecular Formula: C17H18N2O2S

Molecular Weight: 314.4g/mol

2-Amino-7,7-dimethyl-4-(3-methyl-2-thienyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile - 303051-93-6

CAS No. 303051-93-6
Product Name 2-Amino-7,7-dimethyl-4-(3-methyl-2-thienyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Molecular Formula C17H18N2O2S
Molecular Weight 314.4g/mol
IUPAC Name 2-amino-7,7-dimethyl-4-(3-methylthiophen-2-yl)-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
Standard InChI InChI=1S/C17H18N2O2S/c1-9-4-5-22-15(9)13-10(8-18)16(19)21-12-7-17(2,3)6-11(20)14(12)13/h4-5,13H,6-7,19H2,1-3H3
Standard InChIKey OUDFAJRLRQFLRD-UHFFFAOYSA-N
SMILES CC1=C(SC=C1)C2C(=C(OC3=C2C(=O)CC(C3)(C)C)N)C#N
Canonical SMILES CC1=C(SC=C1)C2C(=C(OC3=C2C(=O)CC(C3)(C)C)N)C#N
Solubility 47.2 [ug/mL]
PubChem Compound 3156259
Last Modified Nov 11 2021
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